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Compound of Interest

Compound Name: Diosbulbin J

Cat. No.: B8261149

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diosbulbin J is a naturally occurring diterpenoid compound isolated from the tubers of
Dioscorea bulbifera, a plant with a history of use in traditional medicine. As a member of the
diosbulbin family, it shares a complex furanonorditerpenoid chemical scaffold, which is of
significant interest to researchers for its potential biological activities. This technical guide
provides a concise overview of the molecular characteristics of Diosbulbin J, and in the
absence of extensive specific research on this particular analogue, contextualizes its potential
biological activities and mechanisms of action through the lens of more extensively studied
diosbulbins, such as Diosbulbin B and C.

Molecular Formula and Weight

The fundamental chemical properties of Diosbulbin J are essential for its identification,
characterization, and use in experimental settings.
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Property Value Source(s)
Molecular Formula C19H220s [1112][3]
Molecular Weight 378.4 g/mol [1]

378.37 g/mol (3]

378.373

CAS Registry Number 1187951-06-9

Physicochemical Properties

While detailed experimental data on the physicochemical properties of Diosbulbin J are not
widely available, some predicted properties based on its structure have been reported.

Property Predicted Value
Flash Point 359.2+31.5°C
Exact Mass 378.131470

PSA 134.27000

Biological Activity and Potential Signhaling Pathways
(Inferred from Related Diosbulbins)

Direct experimental evidence detailing the biological activities and signaling pathways of
Diosbulbin J is limited in publicly available literature. However, the activities of structurally
similar compounds, such as Diosbulbin B and C, provide a strong basis for predicting the
potential therapeutic areas and mechanisms of action for Diosbulbin J.

Anticancer Activity

Several studies have demonstrated the potent anticancer effects of diosbulbins. For instance,
Diosbulbin B has been shown to inhibit the growth of various cancer cell lines. The proposed
mechanisms often involve the induction of apoptosis (programmed cell death) and cell cycle

arrest.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemfaces.com/natural/Diosbulbin-J-CFN99289.html
https://www.chemsrc.com/en/cas/1187951-06-9_525380.html
https://www.medchemexpress.cn/cas/1187951-06-9.html
https://www.chemfaces.com/natural/Diosbulbin-J-CFN99289.html
https://www.medchemexpress.cn/cas/1187951-06-9.html
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A potential signaling pathway that may be modulated by diosbulbins is the PI3K/Akt signaling
pathway, which is a critical regulator of cell survival and proliferation and is often dysregulated
in cancer. Inhibition of this pathway can lead to decreased cell viability and increased
apoptosis.

Caption: Hypothesized anticancer signaling pathway of Diosbulbin J.

Anti-inflammatory Activity

Extracts of Dioscorea bulbifera containing various diosbulbins have demonstrated anti-
inflammatory properties. The mechanism is thought to involve the inhibition of pro-inflammatory
mediators. A plausible target for diosbulbins is the NF-kB (nuclear factor kappa-light-chain-
enhancer of activated B cells) signaling pathway. This pathway plays a central role in regulating
the inflammatory response. By inhibiting the activation of NF-kB, diosbulbins could reduce the
production of inflammatory cytokines.

Caption: Hypothesized anti-inflammatory signaling pathway of Diosbulbin J.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Diosbulbin J are
crucial for researchers. While specific protocols for Diosbulbin J are not readily available, a
general workflow can be adapted from studies on related compounds from Dioscorea bulbifera.

Caption: General experimental workflow for Diosbulbin J.

Methodologies

o Extraction: The dried and powdered tubers of Dioscorea bulbifera are typically extracted with
an organic solvent such as ethanol or methanol at room temperature. The resulting extract is
then concentrated under reduced pressure.

o Fractionation: The crude extract is often suspended in water and partitioned successively
with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to
separate compounds based on their polarity.

« |solation: The fractions showing biological activity are subjected to various chromatographic
techniques for the isolation of pure compounds. This may include silica gel column
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chromatography, Sephadex LH-20 column chromatography, and preparative high-
performance liquid chromatography (HPLC).

e Structure Elucidation: The chemical structure of the isolated compound is determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR - 1H, 13C, DEPT,
COSY, HMQC, and HMBC) and Mass Spectrometry (MS).

Conclusion and Future Directions

Diosbulbin J is a diterpenoid with a defined molecular formula and weight. While specific
research on its biological activities is currently sparse, the well-documented anticancer and
anti-inflammatory properties of its structural analogs, Diosbulbin B and C, suggest that
Diosbulbin J holds significant promise as a lead compound for drug discovery. Future
research should focus on the targeted investigation of Diosbulbin J's mechanism of action in
various disease models, elucidation of its specific molecular targets, and comprehensive
evaluation of its safety and efficacy profiles. Such studies will be instrumental in unlocking the
full therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-custom-synthesis
https://www.chemfaces.com/natural/Diosbulbin-J-CFN99289.html
https://www.chemsrc.com/en/cas/1187951-06-9_525380.html
https://www.medchemexpress.cn/cas/1187951-06-9.html
https://www.benchchem.com/product/b8261149#diosbulbin-j-molecular-formula-and-weight
https://www.benchchem.com/product/b8261149#diosbulbin-j-molecular-formula-and-weight
https://www.benchchem.com/product/b8261149#diosbulbin-j-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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